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Compound of Interest

(2-Bromo-5-
Compound Name:
methylphenyl)methanol

Cat. No.: B1524077

(2-Bromo-5-methylphenyl)methanol is a substituted aromatic alcohol that serves as a
valuable intermediate in organic synthesis, particularly within the realms of pharmaceutical and
materials science research. Its molecular structure, featuring a brominated toluene core with a
hydroxymethyl group, provides multiple reaction sites for constructing more complex
molecules. However, the same reactivity and structural features that make it a useful synthetic
building block also necessitate a comprehensive understanding of its hazard profile.

This guide, intended for researchers, scientists, and drug development professionals, moves
beyond a standard Safety Data Sheet (SDS) to provide a deeper, field-proven perspective on
safely managing (2-Bromo-5-methylphenyl)methanol in a laboratory setting. As Senior
Application Scientists, our goal is not just to present protocols, but to explain the causality
behind them, ensuring that every procedure is a self-validating system for safety and scientific
integrity.

Hazard Identification and GHS Classification

The primary hazards associated with (2-Bromo-5-methylphenyl)methanol stem from its
irritant properties and potential for harm upon exposure. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides a clear framework for
understanding these risks at a glance.

The presence of the brominated aromatic ring and the alcohol functional group contributes to
its irritant nature. Aromatic halides can interfere with biological processes, while the alcohol
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group can lead to localized irritation. It is crucial to recognize that even solid compounds can

present inhalation risks if they are dusty or become airborne during handling.

Table 1: GHS Classification for (2-Bromo-5-methylphenyl)methanol[1][2][3]

Classification Hazard Statement Code Pictogram
Acute Toxicity, Oral ) L,

Harmful if swallowed H302 lalt text
(Category 4)
Skin
Corrosion/Irritation Causes skin irritation H315 ialt text
(Category 2)
Serious Eye )

o Causes serious eye 1

Damage/Eye Irritation H319 laalt text

irritation
(Category 2A)
Specific target organ
toxicity, single )

May cause respiratory E,
exposure (Category H335 raalt text

3), Respiratory tract
irritation

irritation

Signal Word:Warning[1][2][4]

Proactive Risk Mitigation: Engineering Controls and
Personal Protective Equipment (PPE)

A foundational principle of laboratory safety is the "Hierarchy of Controls," which prioritizes the

most effective measures for risk reduction. This framework is essential for managing the

hazards of (2-Bromo-5-methylphenyl)methanol.
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Hierarchy of Safety Controls
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(Least Effective)
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Caption: Hierarchy of Controls for risk mitigation.

For this compound, engineering and administrative controls, followed by rigorous use of PPE,
form the core of a safe handling strategy.

Mandatory Engineering Controls

All work involving the handling of solid (2-Bromo-5-methylphenyl)methanol or its solutions
must be conducted in a certified chemical fume hood. This is non-negotiable. The fume hood
provides critical protection against the inhalation of fine particulates and vapors, which can
cause respiratory irritation.[3][5] Ensure the sash is kept at the lowest practical height to
maximize capture velocity.
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Personal Protective Equipment (PPE) Protocol

Proper PPE is the final barrier between the researcher and the chemical.

e Hand Protection: Wear nitrile gloves. Given that skin contact can cause irritation and
potential absorption, gloves are essential.[3] Always inspect gloves for tears or punctures
before use and practice proper removal technique to avoid contaminating your skin.

o Eye Protection: Chemical safety goggles are mandatory. Standard safety glasses with side
shields may not provide adequate protection from splashes or airborne dust.[6]

o Protective Clothing: A flame-resistant lab coat must be worn and fully buttoned. Ensure it is
laundered professionally and not taken home.[4]

o Respiratory Protection: While a fume hood is the primary control, if an emergency situation
arises outside of the hood where dust or vapors may be generated, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary.[6]

Standard Operating Procedure (SOP): Weighing and
Handling

Adherence to a strict, validated protocol for handling (2-Bromo-5-methylphenyl)methanol is
critical to prevent exposure.

Objective: To accurately weigh and transfer the solid compound while minimizing exposure and
contamination.

Materials:

¢ (2-Bromo-5-methylphenyl)methanol in its original container

Analytical balance (located within a fume hood or a ventilated balance enclosure)

Spatula

Weighing paper or boat

Receiving flask or vessel
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Waste container for contaminated materials

Step-by-Step Methodology:

Preparation: Don all required PPE (goggles, lab coat, nitrile gloves). Confirm that the
chemical fume hood is operational and airflow is adequate.

Staging: Place all necessary equipment (balance, spatula, weigh boat, receiving vessel,
waste container) inside the fume hood. This prevents the need to move contaminated items
in and out of the controlled space.

Dispensing: Carefully open the container of (2-Bromo-5-methylphenyl)methanol. Use a
clean spatula to transfer the desired amount of solid onto the weigh boat on the balance.
Perform this action slowly and deliberately to prevent the generation of airborne dust.

Transfer: Once the desired mass is weighed, carefully transfer the solid from the weigh boat
into the receiving vessel.

Cleanup: Immediately place the used weigh boat and any contaminated wipes into the
designated solid waste container. Clean the spatula thoroughly.

Sealing: Tightly close the primary container of (2-Bromo-5-methylphenyl)methanol.

Post-Handling: Remove gloves using the proper technique and dispose of them. Wash
hands thoroughly with soap and water.[3]

Emergency Response and First Aid

Preparedness is key to mitigating the harm from an accidental exposure. All personnel must be

familiar with the location of safety showers and eyewash stations.

Exposure Protocols

Inhalation: Immediately move the affected person to fresh air.[7] If breathing is difficult or has
stopped, trained personnel should provide artificial respiration or oxygen. Seek immediate
medical attention.[8][9]
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» Skin Contact: Remove all contaminated clothing immediately.[7] Flush the affected skin with
copious amounts of water for at least 15 minutes.[4] If irritation develops or persists, seek
medical attention.[8]

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.[4][6] Remove contact lenses if present and easy to do so.
[9] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[4][10] Rinse the mouth with water and have the person
drink a few glasses of water. Never give anything by mouth to an unconscious person.[11]
Call a poison control center or seek immediate medical attention.

Accidental Release and Spill Management

For a small spill of the solid material within a fume hood:

Wear appropriate PPE.
o Gently sweep up the material with a brush and dustpan, avoiding dust generation.

» Place the collected material and cleaning tools into a sealed, labeled container for hazardous
waste disposal.

» Wipe the area with a damp cloth, and dispose of the cloth in the same waste container.

» Do not allow the spilled material to enter drains or waterways.[4][11]
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Caption: Decision workflow for emergency response.

Storage, Disposal, and Physical Properties
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Proper long-term management of the chemical is essential for laboratory safety.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][10]
Keep it away from incompatible materials such as strong oxidizing agents.[6]

o Disposal: Dispose of unused material and contaminated waste through a licensed hazardous
waste disposal company. Follow all local, state, and federal regulations.

Table 2: Physicochemical Properties of (2-Bromo-5-methylphenyl)methanol

Property Value Source

CAS Number 727985-37-7 [12]

Molecular Formula CsHoBrO [1][13]

Molecular Weight 201.06 g/mol [1]

Appearance Solid (form may vary) N/A

XlogP (predicted) 15 [13]
Conclusion

(2-Bromo-5-methylphenyl)methanol is a compound with a well-defined but manageable
hazard profile. Its risks, primarily centered on its irritant properties, can be effectively controlled
through the diligent application of the hierarchy of controls. By integrating robust engineering
solutions like fume hoods, mandating correct PPE, and adhering to validated handling and
emergency protocols, researchers can confidently and safely utilize this important chemical
intermediate to advance their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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